Cas no 1804467-25-1 (6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804467-25-1
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911384
• Update Time: 2025-06-25

6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-6-3(2-12)14-5(13)1-4(6)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： DOGYUMQNHIKZJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine

Introduction to 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804467-25-1)

6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804467-25-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The structural features of this molecule, including its amino, chloro, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their pharmacological effects, particularly in the context of antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The presence of multiple functional groups on the pyridine ring allows for diverse chemical modifications, enabling researchers to tailor the compound’s properties to specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The trifluoromethoxy group (-O-CF₃) is a particularly notable substituent due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. This makes compounds like 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine attractive candidates for further development into lead compounds for new drugs.

The amino, chloro, and cyano functional groups further enrich the reactivity of this molecule. The amino group can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding and receptor-ligand interactions. The chloro group can serve as a leaving group in nucleophilic substitution reactions, facilitating further derivatization. The cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interaction with biological targets.

In terms of synthetic applications, 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine can be synthesized through various routes, including multi-step organic transformations that involve cyclization, nucleophilic substitution, and fluorination reactions. The synthesis often requires careful optimization to achieve high yields and purity, as well as to minimize side reactions that could complicate downstream processing.

The compound’s utility extends beyond pharmaceuticals into the agrochemical sector. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The structural features of 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine make it a promising candidate for developing novel agrochemicals that are more effective and environmentally sustainable.

Current research in the field of medicinal chemistry is exploring new ways to leverage the versatility of pyridine derivatives like 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine. One area of focus is the development of kinase inhibitors, which are critical in cancer therapy. Pyridine-based kinase inhibitors have shown promise in preclinical studies due to their ability to selectively target aberrant signaling pathways involved in tumor growth and progression.

Another emerging application is in the treatment of infectious diseases. The increasing prevalence of drug-resistant pathogens has necessitated the discovery of novel antimicrobial agents. Pyridine derivatives have demonstrated activity against a range of bacterial and viral strains, making them valuable candidates for developing new antibiotics and antivirals.

The role of computational chemistry and high-throughput screening (HTS) has also been instrumental in accelerating the discovery process for compounds like 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine. These technologies enable researchers to rapidly evaluate large libraries of compounds for their potential biological activity, thereby reducing the time and cost associated with drug development.

In conclusion, 6-Amino-3-chloro-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804467-25-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.